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Compound of Interest

Compound Name: Dimethylmethoxysilane

Cat. No.: B099029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of dimethylmethoxysilane (CAS No. 18033-75-5). This document is intended for

researchers, scientists, and professionals in drug development and other scientific fields who

utilize organosilicon compounds.

Chemical Properties of Dimethylmethoxysilane
Dimethylmethoxysilane, also known as methoxydimethylsilane, is an organosilicon

compound with a single methoxy group attached to a dimethylsilyl group.[1] It is a colorless

liquid with a mild odor.[1] Its primary chemical reactivity stems from the silicon-methoxy bond,

which is susceptible to hydrolysis.[1]

Quantitative Data
The key physical and chemical properties of dimethylmethoxysilane are summarized in the

table below for easy reference and comparison.
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Property Value Reference

CAS Number 18033-75-5 [1]

Molecular Formula C₃H₁₀OSi [1]

Molecular Weight 90.20 g/mol

Boiling Point 35 °C

Appearance Colorless liquid [1]

Purity ≥ 90%

Reactivity and Chemical Behavior
The core of dimethylmethoxysilane's chemical behavior is its reaction with water in a process

of hydrolysis and subsequent condensation. Upon exposure to moisture, the methoxy group (-

OCH₃) hydrolyzes to form a silanol group (-OH) and releases methanol.[1] These resulting

dimethylsilanols are reactive intermediates that can then undergo condensation with other

silanol groups to form siloxane bonds (Si-O-Si), leading to the formation of dimers, oligomers,

and ultimately polymers.[1] This reactivity makes it a valuable precursor in the synthesis of

silicon-based materials and as a surface modifying agent.[1] It is also soluble in organic

solvents.[1]

The following diagram illustrates the hydrolysis and condensation pathway of

dimethylmethoxysilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.chemicalbook.com/synthesis/dimethylsilane.htm
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis and Condensation of Dimethylmethoxysilane

Hydrolysis
Condensation

Dimethylmethoxysilane
(CH₃)₂Si(H)OCH₃

Dimethylsilanol
(CH₃)₂Si(H)OH

+ H₂O
- CH₃OH

H₂O CH₃OH
Dimethylsilanol
(CH₃)₂Si(H)OH

Disiloxane
[(CH₃)₂Si(H)]₂O

+ (CH₃)₂Si(H)OH
- H₂O

Dimethylsilanol
(CH₃)₂Si(H)OH

H₂O
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Hydrolysis and condensation of dimethylmethoxysilane.

Synthesis of Dimethylmethoxysilane
The synthesis of dimethylmethoxysilane can be achieved through various routes. One

notable method involves the reaction of a silazane with an alcohol. A detailed experimental

protocol for the synthesis of dimethylmethoxysilane by reacting tetramethyldisilazane with

methanol is provided below, as described in U.S. Patent 5,084,589.

Experimental Protocol: Synthesis from
Tetramethyldisilazane and Methanol
This process yields dimethylmethoxysilane in near quantitative amounts by reacting

tetramethyldisilazane with methanol under conditions that facilitate the rapid removal of the

product to minimize undesired side reactions.[2]

Materials and Equipment:
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Three-neck flask

Heating mantle

Magnetic stirring bar

Addition funnel

Two water-cooled condensers

Collector flask

Nitrogen gas source

Tetramethyldisilazane (1 mole, 133 g)

Dry methanol (2 moles, 64 g)

Procedure:

Apparatus Setup:

A three-neck flask is equipped with a magnetic stirring bar and surrounded by a heating

mantle.

An addition funnel is placed in one neck of the flask.

A water-cooled condenser is attached to the second neck, with the outlet connected to a

collector flask.

The collector flask is, in turn, connected to a second water-cooled condenser.

The third neck of the reactor is used for the introduction of an inert carrier gas, such as

nitrogen.

Reaction:

One mole (133 g) of tetramethyldisilazane is added to the reactor flask.
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Two moles (64 g) of dry methanol are placed in the addition funnel.

The tetramethyldisilazane in the reactor is heated to approximately 50°C with stirring.

A flow of nitrogen gas is initiated as an inert carrier in both the reactor and the collector.

The methanol is added dropwise from the addition funnel to the heated

tetramethyldisilazane.

Product Collection:

As the reaction proceeds, the dimethylmethoxysilane product is formed and vaporized.

The nitrogen carrier gas aids in the removal of the product vapor from the reactor.

The vapor passes through the first condenser and into the collector flask, where it

condenses.

The reaction is complete upon the full addition of the methanol, at which point the reactor

is essentially empty.

Yield:

The collected product in the collector flask is weighed. A yield of 169.8 g (95% of the

theoretical yield) has been reported for this procedure.[2]

The following diagram illustrates the experimental workflow for the synthesis of

dimethylmethoxysilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://patents.google.com/patent/US5084589A/en
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Dimethylmethoxysilane

Apparatus Setup Reaction

Product Collection

3-Neck Flask with Stirrer and Heating Mantle

Water-Cooled Condenser 1

Addition Funnel

Collector Flask

Water-Cooled Condenser 2

Nitrogen Source
Charge Reactor with Tetramethyldisilazane

Charge Addition Funnel with Methanol

Heat Reactor to 50°C and Stir

Initiate Nitrogen Flow

Add Methanol Dropwise

Product Vaporizes and is Carried by N₂

Vapor Condenses in Collector Flask

Collect Liquid Product
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Synthesis workflow for dimethylmethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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